Cas no 5407-89-6 (6-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)
5407-89-6 structure
Product Name:6-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
CAS No:5407-89-6
MF:C10H13NO3
MW:195.215122938156
CID:939586
PubChem ID:223263
Update Time:2025-04-19
6-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
- 6-(2-methylpropyl)-2-oxo-1H-pyridine-3-carboxylic acid
- 2-hydroxy-6-isobutyl-nicotinic acid
- 2-Hydroxy-6-isobutyl-nicotinsaeure
- AC1L5CFE
- AC1Q5RCC
- AR-1G9738
- CHEMBL51562
- CTK4J9493
- NSC10734
- SureCN9337517
- BUAVQAKNYKBRRO-UHFFFAOYSA-N
- 2-hydroxy-6-isobutylnicotinic acid
- DTXSID60278940
- 5407-89-6
- NSC-10734
- SCHEMBL9337517
- 6-isobutyl-1,2-dihydro-2-oxopyridine-3-carboxylic acid
-
- MDL: MFCD20692976
- Inchi: 1S/C10H13NO3/c1-6(2)5-7-3-4-8(10(13)14)9(12)11-7/h3-4,6H,5H2,1-2H3,(H,11,12)(H,13,14)
- InChI Key: BUAVQAKNYKBRRO-UHFFFAOYSA-N
- SMILES: O=C1C(C(=O)O)=CC=C(CC(C)C)N1
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.184
- Boiling Point: 407.7°C at 760 mmHg
- Flash Point: 200.4°C
- Refractive Index: 1.523
- PSA: 66.4
6-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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